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Compound of Interest

Compound Name: Formycin triphosphate

Cat. No.: B579833 Get Quote

An In-Depth Technical Guide to Formycin
Triphosphate
Abstract: Formycin triphosphate (FoTP) is a fluorescent C-nucleoside analog of adenosine

triphosphate (ATP) that serves as an invaluable tool for researchers, scientists, and drug

development professionals. Its intrinsic fluorescence, coupled with its ability to substitute for

ATP in a multitude of enzymatic reactions, allows for the development of continuous, non-

radioactive assays for enzymes that are central to cellular signaling and metabolism. This guide

provides a comprehensive overview of the physical, chemical, and biochemical properties of

FoTP, details its applications in studying enzyme kinetics and signaling pathways, and presents

standardized experimental protocols for its use.

Core Physical and Chemical Properties
Formycin triphosphate is a structural analog of ATP where the nitrogen and carbon at

positions 7 and 8 of the adenine base are swapped. This change from an N-glycosidic to a C-

glycosidic bond confers unique spectral properties while retaining biological activity in many

ATP-dependent systems. It is typically supplied as a stable solid powder.[1]

Table 1: Physical and Chemical Data for Formycin Triphosphate
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Property Value Reference

IUPAC Name

[[(2R,3S,4R,5S)-5-(7-amino-
2H-pyrazolo[4,3-
d]pyrimidin-3-yl)-3,4-
dihydroxyoxolan-2-
yl]methoxy-
hydroxyphosphoryl]
phosphono hydrogen
phosphate

[2]

Molecular Formula C₁₀H₁₆N₅O₁₃P₃ [1][2]

Molecular Weight 507.18 g/mol [1][2][3]

Exact Mass 506.9957 Da [1][2]

CAS Number 16409-13-5 [1][2]

Common Synonyms

Formycin 5'-triphosphate,

Formycin A 5'-triphosphate,

FTP

[1][2]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

| Storage | Store dry and dark. Short term (days to weeks) at 0 - 4 °C; long term (months to

years) at -20 °C. |[1] |

Spectral Properties
The most significant feature of FoTP is its fluorescence, which is often enhanced upon binding

to the active sites of enzymes.[3] This property makes it a powerful probe for studying enzyme

mechanisms and for high-throughput screening of inhibitors.

Fluorescent Probe: FoTP is a fluorescent analog of ATP.[4][5] This allows for direct,

continuous monitoring of enzymatic reactions without the need for radioactive isotopes or

coupled assays.[5]
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Energy Transfer: FoTP can form a 1:1 complex with terbium (Tb³⁺), a lanthanide ion.[6]

Within this complex, the luminescence of Tb³⁺ is significantly sensitized through energy

transfer from the formycin moiety, making it a valuable probe for distance measurements in

phosphoryl transfer enzymes like hexokinase using Förster Resonance Energy Transfer

(FRET).[6]

Biochemical Profile and Mechanism of Action
FoTP functions as a substrate or inhibitor for a wide range of ATP-utilizing enzymes, providing

insights into their structure and function. Its biological activity is the basis for the cytotoxicity of

its parent nucleoside, formycin, which can be incorporated into RNA or metabolized to cyclic

formycin monophosphate (cFoMP).[4][7][8]

Table 2: Kinetic and Interaction Data for FoTP with Various Enzymes

Enzyme
Organism/Syst
em

Role of FoTP
Key
Parameters

Reference

Adenylate

Cyclase

Rat
Osteosarcoma
Cells

Substrate

Apparent Kₘ:
220 µM; Vₘₐₓ:
120
pmol/min/mg
protein
(similar to
ATP)

[4][9]

Guanylate

Cyclase

Rat Lung

Membranes
Activator/Inhibitor

Potentiates ANF-

stimulated

activity (EC₅₀ ≈

90 µM); Inhibits

ATP-stimulated

activity (IC₅₀ ≈

100 µM)

[3][10]

Pyruvate

Carboxylase
Avian Liver

Competitive

Inhibitor

Acts as a

competitive

inhibitor

[3]
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| DNA-dependent RNA Polymerase | Various | Substrate | Can be incorporated into

ribopolynucleotides |[11] |

Application in Signaling Pathway Analysis
As an ATP analog, FoTP is an excellent tool for dissecting complex cellular signaling pathways,

particularly purinergic signaling.

Purinergic Signaling Purinergic signaling involves the release of nucleotides like ATP into the

extracellular space, where they activate P2X and P2Y receptors on the same or neighboring

cells.[12][13] This process is terminated by ectonucleotidases that hydrolyze ATP to ADP and

adenosine.[12] FoTP can be used to probe the ATP-binding sites of these receptors and

enzymes.
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Caption: General overview of the purinergic signaling pathway.

Adenylate Cyclase Pathway FoTP is a direct substrate for adenylate cyclase, which catalyzes

its conversion into 3',5'-cyclic formycin monophosphate (cFoMP), an analog of the critical

second messenger cAMP.[4] This allows for the direct study of cyclase activity and its

regulation.

Formycin Triphosphate (FoTP)

Adenylate Cyclase

Cyclic Formycin
Monophosphate (cFoMP) Pyrophosphate (PPi)

Click to download full resolution via product page

Caption: Enzymatic conversion of FoTP to cFoMP by adenylate cyclase.

Experimental Protocols and Methodologies
The unique properties of FoTP enable robust and sensitive assay designs.

Experimental Protocol 1: Continuous Assay of Adenylate Cyclase Activity This protocol outlines

a direct, non-radioactive method to measure adenylate cyclase activity by monitoring the

formation of cFoMP from FoTP using high-pressure liquid chromatography (HPLC) and

fluorometry.[4][9]

Reaction Setup: Prepare a reaction mixture containing membrane preparations (source of

adenylate cyclase), FoTP as the substrate, and any necessary cofactors (e.g., Mg²⁺) and

modulators (e.g., guanyl-5'-yl imidodiphosphate).[4]

Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a set

time, typically 15 minutes.[4][9]
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Reaction Termination: Stop the reaction by adding a quenching agent (e.g., acid or by

boiling).

Separation: Inject the sample into a reverse-phase HPLC system to separate the product

(cFoMP) from the substrate (FoTP) and other components.[4]

Detection and Quantification: Use an in-line fluorometer to detect the fluorescent cFoMP as it

elutes from the column. The amount of product can be quantified by comparing the peak

area to a standard curve of known cFoMP concentrations.[4][9]

1. Incubate Enzyme
with FoTP
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3. Inject Sample
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Caption: Workflow for the HPLC-based adenylate cyclase assay using FoTP.
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Experimental Protocol 2: General Fluorescence-Based Kinase Assay This protocol describes a

general workflow for measuring protein kinase activity and screening for inhibitors using FoTP.

Kinase assays require a kinase, a substrate (protein or peptide), and a phosphate donor

(FoTP).[14][15]

Reaction Preparation: In a microplate, combine the kinase, its specific substrate, and FoTP

in an appropriate buffer containing Mg²⁺. For inhibitor screening, add test compounds to the

wells.

Incubation: Allow the phosphorylation reaction to proceed at a set temperature for a defined

period.

Signal Detection: Measure the kinase activity. This can be done in several ways:

Directly: If the fluorescence of FoTP changes significantly upon binding or hydrolysis, the

reaction can be monitored in real-time.

Indirectly: Use a detection reagent that recognizes the phosphorylated substrate, such as

a fluorescently-labeled anti-phospho-antibody in a TR-FRET or fluorescence polarization

format.[15]

Data Analysis: Calculate the rate of reaction. For inhibitor studies, determine the IC₅₀ value

by plotting the reaction rate against the inhibitor concentration.
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Caption: General workflow for a fluorescence-based kinase inhibitor assay.

Synthesis and Handling
Synthesis: Formycin and its phosphorylated derivatives can be produced through fermentation

by microorganisms like Streptomyces kaniharaensis or through chemical synthesis.[7][11] The

biosynthesis pathway involves precursors such as glutamate and 5'-phosphoribosyl-1'-

pyrophosphate (PRPP).[7] Chemical synthesis of FoTP has been achieved using methods

similar to those for other nucleotide analogs like 6-thioguanosine nucleotides.[9]

Safety and Handling:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.
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Handle the solid powder in a well-ventilated area or under a hood to avoid inhaling dust.

In case of contact with eyes or skin, rinse thoroughly with water.

Store the compound according to the supplier's recommendations to ensure stability.[1]

Conclusion
Formycin triphosphate is a versatile and powerful molecular probe. Its ability to mimic ATP

while providing a fluorescent readout makes it an indispensable tool for the study of ATP-

dependent enzymes. From elucidating complex signaling pathways to facilitating high-

throughput drug screening, FoTP offers a safe and effective alternative to traditional methods,

empowering research and development in cellular biology and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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